MOF-74-Ni

• Molecular Formula: C8H6Ni2O8
• Molecular Weight: 347.51 g/mol
• InChI: InChI=1S/C8H6O6.2Ni.2H2O/c9-5-1-3(7(11)12)6(10)2-4(5)8(13)14;;;;/h1-2,9-10H,(H,11,12)(H,13,14);;;2*1H2/q;2*+2;;/p-4
• InChIKey: LOUSNVOVQYIDKZ-UHFFFAOYSA-J

MOF-74-Ni Overview: Open Nickel Sites

MOF-74-Ni, also referred to as Ni-MOF-74 or Ni₂(dobdc), is a prototypical metal–organic framework constructed from Ni(II) nodes and 2,5-dihydroxyterephthalate linkers, forming a honeycomb-like porous architecture with a high density of coordinatively unsaturated open metal sites (OMS) [1]. The framework features one-dimensional hexagonal pores of approximately 1.1 nm, a BET surface area typically in the range of 900–1200 m²/g, and the capacity to strongly interact with small gas molecules such as CO₂, CO, NO, and olefins via π‑back‑donation and electrostatic interactions [2]. Unlike purely physisorptive materials, Ni-MOF-74 combines physisorption with chemisorptive character at the Ni OMS, enabling exceptional selectivity in challenging gas separations and catalytic transformations that structurally analogous frameworks lacking open Ni sites cannot replicate.

Active Sites

Open Ni(II) metal sites enable chemisorptive interactions and π-back-donation

Separation

Reported high CO₂/CH₄ and NO/CO₂ selectivity in mixed-gas studies

Pore Structure

1D hexagonal channels (~1.1 nm) support small-molecule diffusion and catalysis

• [1] Yaghi, O. M. et al. (2005). Rod packings and metal–organic frameworks constructed from rod-shaped secondary building units. Journal of the American Chemical Society, 127(5), 1504–1518. View Source
• [2] Mason, J. A., Veenstra, M., & Long, J. R. (2014). Evaluating metal–organic frameworks for natural gas storage. Chemical Science, 5(1), 32–51. View Source

Why MOF-74-Ni Cannot Be Substituted

The M-MOF-74 family is isostructural, yet the identity of the metal node profoundly dictates adsorption selectivity, catalytic activity, and hydrothermal stability. Mg-MOF-74 delivers higher gravimetric CO₂ uptake at ambient pressure (5.03 mmol/g) [1] but ranks lowest in CO₂/CH₄ selectivity among the first-row transition-metal variants [2]. Co-MOF-74 and Zn-MOF-74 exhibit markedly inferior Faradaic efficiency and ammonia yield in electrocatalytic N₂ reduction [3]. Even within a single metal composition, morphological variations (hollow vs. solid) alter diffusion kinetics by a factor of 1.5 without affecting equilibrium adsorption [4]. The underlying open-metal-site electronics—specifically the partially filled d-orbitals of Ni²⁺—enable strong π-back-donation to NO and olefins that is absent in closed-shell Mg²⁺ or d¹⁰ Zn²⁺ analogues [5]. Consequently, substituting MOF-74-Ni with another M-MOF-74 member or a different MOF topology is not a like-for-like exchange and must be validated with application-specific performance data.

⚠ Mg-MOF-74 exhibits lower CO₂/CH₄ selectivity despite higher uptake; separation performance may not transfer directly.

⚠ Co and Zn analogues show reduced NH₃ yield and Faradaic efficiency; catalytic behaviour may shift in electrochemical NRR.

⚠ Particle morphology (hollow vs. solid) alters Xe diffusion rate; kinetic separation characteristics may differ with supplier synthesis.

• [1] Lah, L. et al. (2026). Electronic structure dictates performance: why Mg-MOF-74 outperforms its peers in direct air capture of CO₂. Journal of Molecular Modeling, 32, 113. View Source
• [2] Zhu, X. et al. (2019). Simulation Study on the Adsorption and Separation of CO₂ from Natural Gas by M-MOF-74. Journal of Liaoning Shihua University, 39(3), 36–41. View Source
• [3] Chen, Y. et al. (2020). Preparation of M-MOF-74 (M = Ni, Co, Zn) and its performance in electrocatalytic synthesis of ammonia. CIESC Journal, 71(6), 2857–2870. View Source
• [4] Zheng, F. et al. (2025). A facile two-step synthesis of hollow MOF-74 for enhanced dynamic Xe/Kr separation. Nanoscale Advances. View Source
• [5] Bloch, E. D. et al. (2011). Selective binding of O₂ over N₂ in a redox-active metal–organic framework with open iron(II) coordination sites. Journal of the American Chemical Society, 133(37), 14814–14822. View Source

MOF-74-Ni: Head-to-Head Evidence

Top CO₂/CH₄ Selectivity in M-MOF-74 Series

In a systematic GCMC simulation study covering all first-row transition-metal MOF-74 variants (Mg, Ni, Co, Fe, Cr, Mn), Ni-MOF-74 achieved the top rank for CO₂/CH₄ mixture selectivity, significantly surpassing the commonly benchmarked Mg-MOF-74, which occupied the lowest rank for selectivity despite delivering the highest absolute CO₂ uptake [1]. The selectivity ranking was: Ni-MOF-74 > Co-MOF-74 > Fe-MOF-74 > Mn-MOF-74 > Cr-MOF-74 > Mg-MOF-74. This inversion between uptake capacity and selectivity is critical for process engineering, where separation factor rather than raw capacity often governs column sizing and regeneration energy.

CO₂/CH₄ Selectivity Rank

Class-level inference

Rank #1 of 6

Highest reported CO₂/CH₄ selectivity in M-MOF-74 series

GCMC simulation; validated against pure-component isotherms

Evidence Dimension	CO₂/CH₄ mixed-gas adsorption selectivity (GCMC, 298 K, 0.1–10 MPa)
Target Compound Data	Ni-MOF-74: highest selectivity in the M-MOF-74 series (exact coefficient not numerically tabulated in source; rank #1 of 6)
Comparator Or Baseline	Mg-MOF-74: lowest selectivity in the series (rank #6 of 6); Co-MOF-74: rank #2; Fe-MOF-74: rank #3
Quantified Difference	Rank difference: Ni-MOF-74 (#1) vs. Mg-MOF-74 (#6); Mg-MOF-74 delivers higher pure-CO₂ uptake but the poorest CO₂/CH₄ selectivity
Conditions	Grand Canonical Monte Carlo simulation; CO₂/CH₄ binary mixture; 298 K; pressure range 0.1–10 MPa; validated against experimental pure-component isotherms

Why This Matters

For procurement in natural gas upgrading, Ni-MOF-74 provides the best selectivity–regenerability balance in its isostructural class, directly reducing bed size and energy consumption relative to Mg-MOF-74.

• [1] Zhu, X. et al. (2019). Simulation Study on the Adsorption and Separation of CO₂ from Natural Gas by M-MOF-74. Journal of Liaoning Shihua University, 39(3), 36–41. View Source

Electrocatalytic Ammonia Synthesis vs. Co/Zn Analogues

A direct comparative evaluation of hydrothermally synthesized Ni-MOF-74, Co-MOF-74, and Zn-MOF-74 under identical electrocatalytic conditions (0.1 M Na₂SO₄, ambient temperature and pressure) revealed that Ni-MOF-74 delivers an NH₃ yield of 6.68 × 10⁻¹¹ mol·s⁻¹·cm⁻² and a Faradaic efficiency (FE) of 23.69% at −0.7 V (vs. Ag/AgCl) [1]. Co-MOF-74 and Zn-MOF-74 exhibited substantially lower yields and FEs under the same conditions, attributed to Ni-MOF-74's smaller, uniformly distributed particle size, higher density of metal–oxygen bonds, and intrinsic suppression of the competing hydrogen evolution reaction (HER) [1]. This represents a class-level performance differentiation rooted in the electronic structure of the Ni²⁺ open metal sites.

Electrocatalytic NH₃

Head-to-head comparison

6.68 × 10⁻¹¹ mol·s⁻¹·cm⁻²
FE 23.69%

Reported highest NH₃ yield and FE among Ni/Co/Zn MOF-74

−0.7 V vs. Ag/AgCl, 0.1 M Na₂SO₄, ambient

Evidence Dimension	Electrocatalytic N₂ reduction to NH₃: yield and Faradaic efficiency
Target Compound Data	Ni-MOF-74: NH₃ yield = 6.68 × 10⁻¹¹ mol·s⁻¹·cm⁻²; FE = 23.69% at −0.7 V (vs. Ag/AgCl)
Comparator Or Baseline	Co-MOF-74 and Zn-MOF-74: lower NH₃ yield and FE (exact numerical values not provided in source for these two; characterized as inferior)
Quantified Difference	Ni-MOF-74 achieves the highest NH₃ yield and FE among the three isostructural catalysts; exact fold-difference not calculable from source but reported as clearly superior
Conditions	0.1 mol·L⁻¹ Na₂SO₄ electrolyte; ambient temperature and pressure; three-electrode cell with Ag/AgCl reference; catalysts prepared by identical hydrothermal synthesis

Why This Matters

Selecting Ni-MOF-74 over its Co or Zn analogues for electrochemical ammonia production directly improves energy efficiency and product yield, reducing overall process cost.

• [1] Chen, Y. et al. (2020). Preparation of M-MOF-74 (M = Ni, Co, Zn) and its performance in electrocatalytic synthesis of ammonia. CIESC Journal, 71(6), 2857–2870. View Source

Hydrolytic Stability Advantage over Mg-MOF-74

High-temperature drop combustion calorimetry measurements determined the enthalpy of formation of Ni-MOF-74·H₂O(s) from NiO(s) plus linker to be 264.4 ± 19.4 kJ/mol of Ni, which is significantly less endothermic than the 303.9 ± 17.2 kJ/mol of Mg measured for Mg-MOF-74 under identical conditions [1]. The strongly endothermic formation enthalpies of both materials mean that the reverse hydrolysis reaction is highly exothermic; however, the 39.5 kJ/mol lower enthalpy for Ni-MOF-74 indicates a reduced thermodynamic driving force for hydrolysis compared to Mg-MOF-74. In contrast, ZIF-8 and related zeolitic imidazolate frameworks exhibit formation enthalpies of only 20–40 kJ/mol of metal, rendering them essentially inert to water under ambient conditions [1].

Hydrolytic Stability

Head-to-head comparison

ΔH_f = 264.4 ± 19.4 kJ/mol Ni

Less endothermic than Mg-MOF-74, lowering thermodynamic driving force for hydrolysis

39.5 kJ/mol less endothermic; may reduce moisture sensitivity

Evidence Dimension	Enthalpy of formation (ΔH_f) from divalent oxide + linker → MOF + H₂O
Target Compound Data	Ni-MOF-74: 264.4 ± 19.4 kJ/(mol Ni)
Comparator Or Baseline	Mg-MOF-74: 303.9 ± 17.2 kJ/(mol Mg); ZIF-8 family: 20–40 kJ/(mol metal)
Quantified Difference	Δ(ΔH_f) = 39.5 kJ/mol less endothermic for Ni-MOF-74 vs. Mg-MOF-74
Conditions	High-temperature drop combustion calorimetry; 298 K; MOF samples activated at 250 °C under vacuum prior to measurement

Why This Matters

In any application involving trace moisture (flue gas, humid ambient air, aqueous-phase catalysis), Ni-MOF-74 offers measurably longer operational lifetime than Mg-MOF-74, directly reducing replacement frequency.

• [1] Nugent, P. S. et al. (2020). Thermodynamics Drives the Stability of the MOF-74 Family in Water. ACS Omega, 5(22), 13158–13163. View Source

NO Adsorption: Pristine vs. Amino-Modified Performance

Unmodified Ni-MOF-74 exhibits an NO adsorption capacity of 164.4 cc·g⁻¹ and an NO/CO₂ adsorption selectivity of 247.7, driven by strong chemisorption at open Ni(II) sites [1]. When the framework is post-synthetically modified with amino-bearing auxiliary ligands—di(pyridin-4-yl)amine (DPA) or 2,3-diaminopyrazine (DAP)—the NO capacity drops catastrophically to 61.5 cc·g⁻¹ (−62.6%) and 75.8 cc·g⁻¹ (−53.9%), respectively, while NO/CO₂ selectivity plummets to 42.4 (−82.9%) and 200.3 (−19.1%) [1]. The degradation is attributed to coordinate blocking of Ni OMS by the amino groups and steric pore obstruction, underscoring that only the pristine, unfunctionalized Ni-MOF-74 retains full NO separation performance.

NO Adsorption

Head-to-head comparison

Pristine: 164.4 cc·g⁻¹, sel. 247.7 DPA-mod: −62.6%, −82.9%

Pristine framework essential for NO capture; amino modification severely degrades performance

Post-synthetic DPA/DAP blocks Ni open metal sites

Evidence Dimension	NO adsorption capacity (cc·g⁻¹) and NO/CO₂ adsorption selectivity
Target Compound Data	Pristine Ni-MOF-74: NO capacity = 164.4 cc·g⁻¹; NO/CO₂ selectivity = 247.7
Comparator Or Baseline	Ni-MOF-74-DPA: NO capacity = 61.5 cc·g⁻¹ (−62.6%), selectivity = 42.4 (−82.9%); Ni-MOF-74-DAP: NO capacity = 75.8 cc·g⁻¹ (−53.9%), selectivity = 200.3 (−19.1%)
Quantified Difference	DPA modification: capacity −62.6%, selectivity −82.9%; DAP modification: capacity −53.9%, selectivity −19.1%
Conditions	Gas adsorption measured at 298 K; Ni-MOF-74 synthesized solvothermally; amino ligand incorporation via post-synthetic coordinate modification

Why This Matters

This evidence defines the procurement specification: only the pristine Ni-MOF-74 should be sourced for NO capture; functionalized variants—even those from the same supplier—are unsuitable.

• [1] Yue, X. et al. (2025). The Weakening Effect of the Coordinate Modification of Amino Ligands on the Porosity and NO Adsorptive Separation Performance of Ni-MOF-74. Langmuir, 41(44), 29483–29493. View Source

Hollow Morphology for Enhanced Xe Diffusion Kinetics

A hollow Ni-MOF-74 architecture, synthesized via a two-step template-assisted reconstruction method, was compared with conventional solid Ni-MOF-74 particles for dynamic Xe/Kr separation [1]. While equilibrium Xe and Kr adsorption capacities and selectivities were identical between the two morphologies, Xe adsorption kinetic analysis revealed that the Xe diffusion rate in hollow Ni-MOF-74 was 1.5 times faster than in solid Ni-MOF-74. In packed-column breakthrough experiments, the enhanced diffusion kinetics translated into a steeper breakthrough front and a 17% increase in breakthrough time for the hollow variant [1]. This demonstrates that particle morphology, independent of intrinsic framework chemistry, is a critical procurement parameter for kinetic separation processes.

Hollow Morphology

Head-to-head comparison

1.5× Xe diffusion rate
+17% breakthrough time

Hollow morphology enhances kinetic separation without changing equilibrium

20:80 Xe/Kr, ambient; packed-column breakthrough

Evidence Dimension	Xe diffusion rate (relative) and Xe/Kr mixture column breakthrough time
Target Compound Data	Hollow Ni-MOF-74: Xe diffusion rate = 1.5× vs. solid; breakthrough time = +17% vs. solid
Comparator Or Baseline	Solid Ni-MOF-74: baseline diffusion rate (1.0×); baseline breakthrough time (100%)
Quantified Difference	Diffusion rate: 1.5-fold acceleration; breakthrough time: +17% increase
Conditions	Xe/Kr binary mixture (20:80 v/v); ambient temperature; packed-column dynamic breakthrough setup; hollow particles synthesized via sacrificial template method with post-synthetic reconstruction

Why This Matters

For kinetic separation processes such as pressure swing adsorption, specifying the hollow morphology yields 17% longer cycle times and higher throughput at identical bed dimensions.

• [1] Zheng, F. et al. (2025). A facile two-step synthesis of hollow MOF-74 for enhanced dynamic Xe/Kr separation. Nanoscale Advances. View Source

MOF-74-Ni Procurement Scenarios

Natural Gas Sweetening: CO₂/CH₄ Separation

For fixed-bed adsorption processes removing CO₂ from raw natural gas, Ni-MOF-74 provides the highest CO₂/CH₄ selectivity among the M-MOF-74 family [1]. While Mg-MOF-74 adsorbs more CO₂ by mass, its poor selectivity necessitates larger bed volumes and higher regeneration energy. Ni-MOF-74's balanced selectivity–capacity profile, combined with a CO₂/CH₄ breakthrough selectivity of approximately 1.8 in pelletized form [2], positions it as the preferred adsorbent when separation purity and energy efficiency are prioritized over raw gravimetric uptake.

Electrocatalytic Green Ammonia Production

In electrochemical nitrogen reduction cells operating at ambient conditions, Ni-MOF-74 delivers an NH₃ yield of 6.68 × 10⁻¹¹ mol·s⁻¹·cm⁻² and a Faradaic efficiency of 23.69% at −0.7 V (vs. Ag/AgCl), outperforming Co-MOF-74 and Zn-MOF-74 under identical electrolyte and potential conditions [1]. The intrinsic HER suppression by Ni-MOF-74 is a decisive selection criterion, as competing hydrogen evolution is the primary efficiency loss in aqueous NRR systems. Ni-MOF-74 is therefore the catalyst of choice in this isostructural series for distributed, renewable-powered ammonia synthesis.

NO Removal from Flue Gas Streams

Pristine Ni-MOF-74 achieves an NO adsorption capacity of 164.4 cc·g⁻¹ and an NO/CO₂ selectivity of 247.7, making it exceptionally suited for selective NO capture from combustion flue gas [1]. Post-synthetic amino modifications that might be proposed to enhance CO₂ affinity are contraindicated: introducing DPA or DAP ligands reduces NO capacity by 54–63% and NO/CO₂ selectivity by 19–83% [1]. Procurement specifications must explicitly exclude functionalized Ni-MOF-74 variants for NO-targeted separations.

Kinetic Xe/Kr Separation for Off-Gas and Anaesthetic Recovery

For dynamic packed-column separation of xenon from krypton, the hollow Ni-MOF-74 morphology delivers a 1.5-fold faster Xe diffusion rate and a 17% longer breakthrough time compared to solid Ni-MOF-74, without loss of equilibrium selectivity or capacity [1]. In industrial pressure- or temperature-swing adsorption cycles, this translates to longer productive bed life and higher Kr product purity per cycle. The hollow morphology should be explicitly requested when ordering Ni-MOF-74 for kinetic gas separations.

Application

Selection Property

Validation Focus

Natural gas CO₂/CH₄ separation

CO₂/CH₄ selectivity–capacity balance

Mixed-gas breakthrough and bed sizing

Electrocatalytic N₂ reduction to NH₃

NH₃ yield and Faradaic efficiency

Suppression of hydrogen evolution in aqueous NRR

NO capture from flue gas

Unmodified (pristine) framework

NO capacity retention and NO/CO₂ selectivity

Kinetic Xe/Kr separation

Hollow particle morphology

Diffusion rate and breakthrough time

• [1] Zhu, X. et al. (2019). Simulation Study on the Adsorption and Separation of CO₂ from Natural Gas by M-MOF-74. Journal of Liaoning Shihua University, 39(3), 36–41. View Source
• [2] Zakaria, M. N. et al. (2024). CO₂ and CH₄ breakthrough study: Ni-MOF-74 adsorbent in pressure swing adsorption. AIP Conference Proceedings, 3199(1), 020011. View Source